Cas no 25438-37-3 (2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%))

2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%) is a versatile synthetic intermediate used in organic chemistry, particularly in the preparation of α-hydroxy nitriles and related compounds. Its trimethylsilyl (TMS) protecting group enhances stability and facilitates selective reactions under mild conditions. The compound is valuable in nucleophilic addition and cyanohydrin formation, offering efficient reactivity with carbonyl compounds. With a purity of 90%, it balances cost-effectiveness with reliable performance in laboratory-scale syntheses. The phenyl group contributes to steric and electronic modulation, making it useful in asymmetric synthesis and pharmaceutical applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.

2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%) structure

25438-37-3 structure

Product Name:2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%)

CAS No:25438-37-3

MF:C₁₁H₁₅NOSi

MW:205.3284

MDL:MFCD02295646

CID:913813

PubChem ID:605484

Update Time:2025-06-07

2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%) Chemical and Physical Properties

Names and Identifiers

- alpha-(Trimethylsilyloxy)phenylacetonitrile
- 1-(TRIMETHYLSILOXY)PHENYLACETONITRILE
- 2-phenyl-2-(trimethylsilyloxy)acetonitrile
- 2-phenyl-2-(trimethylsilyloxy)ethanenitrile
- 2-phenyl-2-trimethylsiloxyethanenitrile
- 553042_ALDRICH
- A-(Trimethylsilyloxy)phenylacetonitrile
- AC1LCRLC
- Acetonitrile, 2-phenyl-2-trimethylsilyloxy-
- I14-49282
- PhCHCN(OTMS)
- phenyl[(trimethylsilyl)-oxy]aceto-nitrile
- Phenyl-trimethylsilanyloxy-acetonitrile
- SureCN3295316
- 2-phenyl-2-trimethylsilyloxyacetonitrile
- Mandelonitrile, TMS derivative
- 2-PHENYL-2-[(TRIMETHYLSILYL)OXY]ACETONITRILE
- 2-Phenyl-2-((trimethylsilyl)oxy)acetonitrile
- (Trimethylsiloxy)phenylacetonitrile
- (R)-(Trimethylsiloxy)phenylacetonitrile
- 2-(Trimethylsiloxy)-2-p
- G30666
- SCHEMBL3295316
- o-trimethylsilylmandelonitrile
- alpha-(Trimethylsilyloxy)phenylacetonitrile, 97%
- ALPHA-(TRIMETHYLSILYLOXY)PHENYLACETONIT&
- MFCD02295646
- CS-0234145
- alpha -(Trimethylsilyloxy)phenylacetonitrile
- DA-07642
- J-015993
- 2-(Trimethylsiloxy)-2-phenylacetonitrile
- EN300-138973
- 25438-37-3
- Phenyl[(trimethylsilyl)oxy]acetonitrile #
- DTXSID90345558
- 2-Phenyl-2-[(trimethylsilyl)oxy]acetonitrile (90%)
- AKOS011843931
- 2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%)
- MDL： MFCD02295646
- Inchi： 1S/C11H15NOSi/c1-14(2,3)13-11(9-12)10-7-5-4-6-8-10/h4-8,11H,1-3H3
- InChI Key： DTAFQWDNWAXRLX-UHFFFAOYSA-N
- SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])OC([H])(C#N)C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 205.09235
Monoisotopic Mass: 205.092290636 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 33
Molecular Weight: 205.33

Experimental Properties

Color/Form: Not available
Density: 0.978 g/mL at 25 °C(lit.)
Boiling Point: 91 °C/0.5 mmHg(lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
Refractive Index: 0.978
PSA: 33.02
Solubility: Not available

2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%) Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： 7/9-23-27-36/37/39-45
Hazardous Material Identification：
TSCA：No

2-Phenyl-2-(trimethylsilyl)oxyacetonitrile (90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P321065-25mg	2-Phenyl-2-[(trimethylsilyl)oxy]acetonitrile (90%)	25438-37-3		25mg	$ 58.00	2023-09-06
TRC	P321065-50mg	2-Phenyl-2-[(trimethylsilyl)oxy]acetonitrile (90%)	25438-37-3		50mg	$ 69.00	2023-09-06
TRC	P321065-250mg	2-Phenyl-2-[(trimethylsilyl)oxy]acetonitrile (90%)	25438-37-3		250mg	$ 86.00	2023-09-06
abcr	AB182124-1 g	2-(Trimethylsiloxy)-2-phenylacetonitrile; .	25438-37-3		1 g	€265.00	2023-07-20
abcr	AB182124-5 g	2-(Trimethylsiloxy)-2-phenylacetonitrile; .	25438-37-3		5 g	€880.00	2023-07-20
Enamine	EN300-138973-0.05g	2-phenyl-2-[(trimethylsilyl)oxy]acetonitrile	25438-37-3	95%	0.05g	$32.0	2023-05-24
Enamine	EN300-138973-0.1g	2-phenyl-2-[(trimethylsilyl)oxy]acetonitrile	25438-37-3	95%	0.1g	$47.0	2023-05-24
Enamine	EN300-138973-0.25g	2-phenyl-2-[(trimethylsilyl)oxy]acetonitrile	25438-37-3	95%	0.25g	$67.0	2023-05-24
Enamine	EN300-138973-0.5g	2-phenyl-2-[(trimethylsilyl)oxy]acetonitrile	25438-37-3	95%	0.5g	$106.0	2023-05-24
Enamine	EN300-138973-1.0g	2-phenyl-2-[(trimethylsilyl)oxy]acetonitrile	25438-37-3	95%	1g	$136.0	2023-05-24